5-[(2,2,6,6-tetramethyl-4-piperidinyl)amino]-1,2,4-triazin-3(2H)-one
Overview
Description
This compound is a high molecular weight oligomeric hindered amine light stabilizer (HALS) and heat stabilizer . It is also known as Chimassorb 944 FDL .
Synthesis Analysis
The synthesis of this compound involves the catalytic hydrogenation of triacetoneamine (TAA) to 2,2,6,6-tetramethyl-4-piperidinol (TMP), both of which are indispensable raw materials of hindered amine light stabilizers . A series of promoter-modified CuCr/Al2O3 catalysts were prepared by co-precipitation method and evaluated by the above reaction .Chemical Reactions Analysis
The compound acts as a hindered amine light stabilizer (HALS) . It offers high molecular weight, high resistance to extraction, and low volatility .Physical and Chemical Properties Analysis
The compound is a high molecular weight oligomeric hindered amine light stabilizer (HALS) and heat stabilizer . It offers high resistance to extraction and low volatility .Scientific Research Applications
Antimicrobial and Antimycobacterial Activity : Patel et al. (2012) synthesized a class of triazine analogues, including compounds related to "5-[(2,2,6,6-tetramethyl-4-piperidinyl)amino]-1,2,4-triazin-3(2H)-one," and tested their antimicrobial activity. These compounds showed potential as dual antimicrobial and antimycobacterial agents (Patel, Kumari, Rajani, & Chikhalia, 2012).
Synthesis and Pharmacological Evaluation : Bektaş et al. (2007) conducted a study involving the synthesis of 1,2,4-triazole derivatives, closely related to the compound . These derivatives were tested for their antimicrobial activities, indicating the potential pharmacological applications of similar triazine compounds (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
5-HT2 Antagonist Activity : Watanabe et al. (1992) explored the antagonist activity of bicyclic triazol-3(2H)-one and triazine-2,4(3H)-dione derivatives, structurally similar to the compound , on 5-HT2 and alpha 1 receptors. This research highlights the potential of such compounds in developing 5-HT2 antagonists (Watanabe, Usui, Kobayashi, Yoshiwara, Shibano, Tanaka, Morishima, Yasuoka, & Kanao, 1992).
Reduction and Mannich Reaction in Triazol-3-one Derivatives : Fandaklı et al. (2012) studied the reduction and Mannich reaction of triazol-3-one derivatives, assessing their antimicrobial activity. This work provides insights into the chemical modifications and potential biomedical applications of triazin-3(2H)-one derivatives (Fandaklı, Başoğlu, Bektaş, Yolal, Demirbaş, & Karaoglu, 2012).
Antimicrobial and Anti-inflammatory Activities : Al-Omar et al. (2010) synthesized novel triazole derivatives, including structures related to the target compound, and evaluated their antimicrobial and anti-inflammatory activities. This indicates the potential use of such compounds in treating bacterial infections and inflammation (Al-Omar, Al-Abdullah, Shehata, Habib, Ibrahim, & El-Emam, 2010).
Mechanism of Action
Properties
IUPAC Name |
5-[(2,2,6,6-tetramethylpiperidin-4-yl)amino]-2H-1,2,4-triazin-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N5O/c1-11(2)5-8(6-12(3,4)17-11)14-9-7-13-16-10(18)15-9/h7-8,17H,5-6H2,1-4H3,(H2,14,15,16,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUQJBXLDQRFAFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)NC2=NC(=O)NN=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.